Cas no 1781052-64-9 (6-Methanesulfonylpyridazine-3-carboxylic acid)

• Product Name: 6-Methanesulfonylpyridazine-3-carboxylic acid
• CAS No: 1781052-64-9
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 5463472
• PubChem ID: 105454125
• Update Time: 2025-10-30

6-Methanesulfonylpyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methanesulfonylpyridazine-3-carboxylic acid
• Z2732816644
• 3-Pyridazinecarboxylic acid, 6-(methylsulfonyl)-
• 6-Methanesulfonylpyridazine-3-carboxylic acid

• Inchi： 1S/C6H6N2O4S/c1-13(11,12)5-3-2-4(6(9)10)7-8-5/h2-3H,1H3,(H,9,10)
• InChI Key： MREWPRCJWGKLHU-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(C(=O)O)N=N1)(=O)=O

Computed Properties

• Exact Mass: 202.00482785 g/mol
• Monoisotopic Mass: 202.00482785 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.19
• XLogP3: -0.7
• Topological Polar Surface Area: 106

Additional information on 6-Methanesulfonylpyridazine-3-carboxylic acid

Comprehensive Overview of 6-Methanesulfonylpyridazine-3-carboxylic acid (CAS No. 1781052-64-9): Properties, Applications, and Industry Insights

6-Methanesulfonylpyridazine-3-carboxylic acid (CAS No. 1781052-64-9) is a high-value pyridazine derivative widely recognized for its role in pharmaceutical and agrochemical research. This compound, characterized by its methanesulfonyl and carboxylic acid functional groups, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. The molecular structure of this compound makes it a critical intermediate for synthesizing biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 6-Methanesulfonylpyridazine-3-carboxylic acid has surged, driven by its relevance in small-molecule drug development and medicinal chemistry. Researchers frequently search for "CAS 1781052-64-9 suppliers" or "6-Methanesulfonylpyridazine-3-carboxylic acid synthesis," reflecting its industrial importance. The compound’s unique sulfonyl group enhances its binding affinity to target proteins, making it a preferred scaffold for designing enzyme inhibitors. Additionally, its carboxylic acid moiety allows for further derivatization, enabling the creation of novel analogs with improved pharmacokinetic properties.

The synthesis of 6-Methanesulfonylpyridazine-3-carboxylic acid typically involves multi-step organic reactions, including pyridazine ring formation, sulfonylation, and carboxylation. Advanced techniques like HPLC purification and NMR characterization ensure high purity (>98%), meeting the stringent requirements of pharmaceutical-grade intermediates. With the rise of AI-driven drug discovery, this compound has also been explored in virtual screening libraries, addressing trending queries such as "computational modeling of pyridazine derivatives."

From an environmental perspective, 6-Methanesulfonylpyridazine-3-carboxylic acid aligns with the growing emphasis on green chemistry. Manufacturers are increasingly adopting solvent-free synthesis and catalytic methods to minimize waste, responding to searches like "sustainable production of sulfonylpyridazines." Its stability under ambient conditions further enhances its practicality for large-scale applications.

In conclusion, 6-Methanesulfonylpyridazine-3-carboxylic acid (CAS No. 1781052-64-9) represents a pivotal building block in modern synthetic chemistry. Its integration into high-throughput screening pipelines and compatibility with click chemistry workflows underscore its enduring relevance. As the pharmaceutical industry continues to prioritize fragment-based drug design, this compound is poised to remain a cornerstone of innovative therapeutic development.